Cas no 869067-84-5 (2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-chlorophenyl)methylacetamide)

• Product Name: 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-chlorophenyl)methylacetamide
• CAS No: 869067-84-5
• MF: C₁₃H₁₄ClN₅O₂S
• MW: 339.800559520721
• CID: 5809112
• PubChem ID: 7196670
• Update Time: 2025-08-05

2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-chlorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-[(2-chlorophenyl)methyl]acetamide
• Acetamide, 2-[(4-amino-4,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)thio]-N-[(2-chlorophenyl)methyl]-
• CHEMBL1547527
• HMS2536A10
• MLS000724961
• 2-[(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-[(2-chlorophenyl)methyl]acetamide
• SR-01000016952
• 2-((4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-chlorobenzyl)acetamide
• AKOS024614413
• AB00548829-02
• 869067-84-5
• SR-01000016952-1
• F1847-0064
• SMR000237033
• 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-chlorophenyl)methylacetamide

• Inchi： 1S/C13H14ClN5O2S/c1-8-12(21)19(15)13(18-17-8)22-7-11(20)16-6-9-4-2-3-5-10(9)14/h2-5H,6-7,15H2,1H3,(H,16,20)
• InChI Key： DPLKHMHDDIBEBV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CSC1N(N)C(=O)C(C)=NN=1

Computed Properties

• Exact Mass: 339.0556736g/mol
• Monoisotopic Mass: 339.0556736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 13.45±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-chlorophenyl)methylacetamide

Compound CAS No: 869067-84-5 - 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-chlorophenyl)methylacetamide

The compound with CAS number 869067-84-5, known as 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-chlorophenyl)methylacetamide, is a complex organic molecule with a diverse range of potential applications in various fields. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of this compound is characterized by a triazine ring system, which is a six-membered ring containing three nitrogen atoms. The triazine ring is further substituted with an amino group, a methyl group, and an oxo group, making it highly functionalized. The sulfanyl group attached to the triazine ring introduces additional reactivity and versatility to the molecule. Furthermore, the N-(2-chlorophenyl)methylacetamide moiety adds aromaticity and enhances the compound's stability and bioavailability.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Researchers have explored its role as a herbicide and fungicide due to its ability to inhibit key enzymes involved in plant growth and fungal metabolism. The triazine moiety has been shown to play a critical role in these activities by acting as a site for enzyme binding and subsequent inhibition.

In addition to its agricultural applications, this compound has also been investigated for its potential in the pharmaceutical industry. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways associated with inflammation and oxidative stress. This makes it a promising candidate for the development of drugs targeting conditions such as arthritis and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazine ring through condensation reactions and the subsequent functionalization with the sulfanyl and acetamide groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the yield and purity of this compound.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its biodegradability and ecotoxicity. Initial results suggest that it has a moderate environmental footprint, with controlled degradation under aerobic conditions. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, the compound with CAS number 869067-84-5 represents a significant advancement in organic chemistry due to its versatile structure and diverse applications. As research continues to uncover its full potential, it is expected to play an increasingly important role in both agricultural and pharmaceutical sectors.